Cas no 18283-12-0 (ethyl 2-cyano-2-fluoropentanoate)

• Product name: ethyl 2-cyano-2-fluoropentanoate
• CAS No: 18283-12-0
• MF: C₈H₁₂NO₂F
• MW: 173.18478
• CID: 1376384
• PubChem ID: 256721

ethyl 2-cyano-2-fluoropentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-fluoropentanoate
• NSC84024
• NSC-84024
• DTXSID00292600
• 18283-12-0
• NCIOpen2_001095

• Inchi： InChI=1S/C8H12FNO2/c1-3-5-8(9,6-10)7(11)12-4-2/h3-5H2,1-2H3
• InChI Key： YMMDHWDEHQCMOH-UHFFFAOYSA-N
• SMILES： CCCC(C#N)(C(=O)OCC)F

Computed Properties

• Exact Mass: 173.08526
• Monoisotopic Mass: 173.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 50.09